Cas no 7333-67-7 (1,3-Bis-(triphenylphosphonium)-propane dibromide)

• Product Name: 1,3-Bis-(triphenylphosphonium)-propane dibromide
• CAS No: 7333-67-7
• MF: C₃₉H₃₆Br₂P₂
• MW: 726.45867061615
• CID: 85885
• PubChem ID: 2795061
• Update Time: 2025-04-18

1,3-Bis-(triphenylphosphonium)-propane dibromide Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis-(triphenylphosphonium)-propane dibromide
• 1,3-Bis(triphenylphosphonio)propane dibromide
• Trimethylenebis(triphenylphosphonium bromide)
• propane-1,3-diylbis(triphenylphosphonium) bromide
• CHEMBL169739
• SCHEMBL2449969
• 7333-67-7
• NS00043724
• triphenyl(3-triphenylphosphaniumylpropyl)phosphanium;dibromide
• Trimethylenebis(triphenylphosphoniumbromide)
• 1,3-propanediylbis (triphenylphosphonium) .2Br
• F76939
• triphenyl[3-(triphenylphosphaniumyl)propyl]phosphanium dibromide
• DB-055751

• MDL： MFCD00051885
• Inchi： 1S/C39H36P2.2BrH/c1-7-20-34(21-8-1)40(35-22-9-2-10-23-35,36-24-11-3-12-25-36)32-19-33-41(37-26-13-4-14-27-37,38-28-15-5-16-29-38)39-30-17-6-18-31-39;;/h1-18,20-31H,19,32-33H2;2*1H/q+2;;/p-2
• InChI Key： VHCYVFIHNUYVHU-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 4281936

Computed Properties

• Exact Mass: 724.06600
• Monoisotopic Mass: 566.229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• XLogP3: 9.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: powder
• Melting Point: 333-335°C
• PSA: 27.18000
• LogP: 1.37270
• Solubility: Not available
• Sensitiveness: Hygroscopic

1,3-Bis-(triphenylphosphonium)-propane dibromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：230-835-8
• Safety Term：S26;S36
• Risk Phrases：R36/37/38